Cas no 1261901-94-3 (3-(3-Cyanophenyl)-5-fluorobenzoic acid)

3-(3-Cyanophenyl)-5-fluorobenzoic acid structure
1261901-94-3 structure
Product Name:3-(3-Cyanophenyl)-5-fluorobenzoic acid
CAS No:1261901-94-3
MF:C14H8FNO2
MW:241.217226982117
MDL:MFCD18319126
CID:1039228
PubChem ID:53225056
Update Time:2025-09-23

3-(3-Cyanophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
    • ACMC-209b3w
    • AK-95152
    • ANW-18666
    • CTK8A9689
    • KB-235928
    • MolPort-015-152-298
    • 1261901-94-3
    • 3'-Cyano-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
    • 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylicacid
    • 3-(3-CYANOPHENYL)-5-FLUOROBENZOIC ACID
    • [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-5-fluoro-
    • CS-0209138
    • Z1827575048
    • MFCD18319126
    • BS-20158
    • DTXSID20688788
    • AKOS015888570
    • 3-(3-Cyanophenyl)-5-fluorobenzoic acid
    • MDL: MFCD18319126
    • Inchi: 1S/C14H8FNO2/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-2-9(4-10)8-16/h1-7H,(H,17,18)
    • InChI Key: YXWQABILRUAOGS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 241.05390666g/mol
  • Monoisotopic Mass: 241.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.1Ų

3-(3-Cyanophenyl)-5-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116869-25g
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
1261901-94-3 95%
25g
998.00 USD 2021-06-16
TRC
C990215-100mg
3-(3-Cyanophenyl)-5-fluorobenzoic acid
1261901-94-3
100mg
$64.00 2023-05-18
TRC
C990215-250mg
3-(3-Cyanophenyl)-5-fluorobenzoic acid
1261901-94-3
250mg
$75.00 2023-05-18
TRC
C990215-500mg
3-(3-Cyanophenyl)-5-fluorobenzoic acid
1261901-94-3
500mg
$87.00 2023-05-18
TRC
C990215-1g
3-(3-Cyanophenyl)-5-fluorobenzoic acid
1261901-94-3
1g
$98.00 2023-05-18
Fluorochem
217297-1g
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
1261901-94-3 95%
1g
£76.00 2022-03-01
Fluorochem
217297-5g
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
1261901-94-3 95%
5g
£225.00 2022-03-01
Fluorochem
217297-10g
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
1261901-94-3 95%
10g
£350.00 2022-03-01
abcr
AB326112-1 g
3-(3-Cyanophenyl)-5-fluorobenzoic acid, 98%; .
1261901-94-3 98%
1g
€154.20 2023-04-26
abcr
AB326112-5 g
3-(3-Cyanophenyl)-5-fluorobenzoic acid, 98%; .
1261901-94-3 98%
5g
€380.30 2023-04-26
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd